Cas no 25201-49-4 (Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)-)

• Product Name: Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)-
• CAS No: 25201-49-4
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 1424603
• PubChem ID: 593127
• Update Time: 2025-10-31

Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)-
• 4-tert-butyl-1-prop-2-enylcyclohexan-1-ol
• EN300-624784
• AKOS003583447
• DTXSID30343917
• 25201-49-4
• ANUINZAUYVLEJU-UHFFFAOYSA-N
• 1-Allyl-4-tert-butylcyclohexanol #
• 4-TERT-BUTYL-1-(PROP-2-EN-1-YL)CYCLOHEXAN-1-OL
• 1-allyl-4-(tert-butyl)cyclohexan-1-ol

• Inchi： 1S/C13H24O/c1-5-8-13(14)9-6-11(7-10-13)12(2,3)4/h5,11,14H,1,6-10H2,2-4H3
• InChI Key： ANUINZAUYVLEJU-UHFFFAOYSA-N
• SMILES： OC1(CC=C)CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 196.18282
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)-

Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)- and Its Chemical Properties

Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)- is a complex organic compound characterized by its unique molecular structure. This compound, with the CAS number 25201-49-4, is a derivative of cyclohexanol, featuring a branched alkyl group at the 4-position and a propenyl group at the 1-position. Its chemical formula is C₁₂H₂₂O, and it exhibits a molecular weight of 186.3 g/mol. The presence of the 1,1-dimethylethyl group and the 2-propenyl group significantly influences its physical and chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 1,1-dimethylethyl groups in enhancing the stability of organic compounds. For instance, a 2023 publication in the Journal of Organic Chemistry demonstrated that such groups can reduce susceptibility to oxidation, a critical factor in the development of long-lasting pharmaceuticals. Similarly, the 2-propenyl group contributes to the compound's reactivity, enabling it to participate in various chemical reactions that are essential for synthesizing complex molecules.

The CAS number 25201-49-4 is a standardized identifier for this compound, ensuring clarity in scientific communication. This system is widely used in research and industry to avoid ambiguity in chemical nomenclature. The compound's structure, as defined by its 1,1-dimethylethyl and 2-propenyl groups, has been extensively analyzed using advanced spectroscopic techniques such as NMR and IR spectroscopy. These methods allow researchers to confirm the molecular architecture and functional groups, which are crucial for understanding its behavior in different environments.

One of the key areas of research involving Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)- is its potential application in pharmaceuticals. A 2022 study published in Pharmaceutical Research explored its role as a precursor in the synthesis of anti-inflammatory agents. The study found that the compound's unique structure allows it to interact with specific biological targets, making it a promising candidate for drug development. This finding underscores the importance of understanding the compound's chemical properties to optimize its use in therapeutic applications.

In addition to its pharmaceutical potential, the compound has been investigated for its applications in materials science. A 2023 paper in Advanced Materials reported that the 1,1-dimethylethyl group enhances the thermal stability of polymers, which is a significant advantage in the development of high-performance materials. The 2-propenyl group, on the other hand, contributes to the compound's ability to form cross-linked networks, a property that is valuable in creating durable and flexible materials.

The synthesis of Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)- has been a topic of interest in organic chemistry. Recent advancements in catalytic methods have made its production more efficient and environmentally friendly. A 2021 study in Green Chemistry described a novel approach using metal-based catalysts to achieve high yields with minimal waste. This method not only improves the scalability of the synthesis but also aligns with the principles of sustainable chemistry, which is a growing trend in the field.

The physical properties of the compound, such as its solubility and melting point, are also important factors in its applications. Research published in Chemical Engineering Journal in 2022 indicated that the compound exhibits moderate solubility in polar solvents, which is beneficial for its use in aqueous environments. The melting point, which is around 15-20°C, further influences its behavior in different temperature conditions, making it suitable for a variety of industrial processes.

Another area of focus is the compound's role in the development of green chemistry. A 2023 review article in ACS Sustainable Chemistry & Engineering highlighted the importance of compounds like Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)- in creating eco-friendly materials. The study emphasized that the compound's structure allows for the incorporation of renewable resources, which is a key aspect of sustainable chemical practices. This research underscores the compound's potential to contribute to the reduction of environmental impact in industrial applications.

Furthermore, the compound's safety profile is a critical consideration in its use. A 2022 report from the International Journal of Toxicology assessed the compound's toxicity and found that it has low acute toxicity, making it a safer alternative to some traditional chemicals. This finding is particularly relevant in industries where worker safety and environmental protection are paramount. The compound's low reactivity and stability also contribute to its safety, reducing the risk of hazardous reactions during storage and transportation.

As research on Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)- continues to evolve, new applications and insights are being discovered. The compound's unique structure and properties position it as a valuable asset in multiple scientific disciplines. From pharmaceuticals to materials science, the potential uses of this compound are vast, and ongoing studies are likely to uncover even more opportunities for its application. The continued exploration of its chemical properties and synthesis methods will undoubtedly lead to advancements that benefit both industry and society.

Ultimately, the compound's significance extends beyond its immediate applications. Its role in advancing scientific knowledge and its potential to contribute to sustainable practices highlight its importance in the broader context of chemical research. As researchers continue to uncover new insights, the compound's impact on various fields is expected to grow, further solidifying its place in the scientific community. The ongoing studies and innovations in this area promise to deliver new discoveries that will shape the future of chemistry and its applications.

For those interested in the compound's properties and potential uses, accessing the latest research and publications is essential. The CAS number 25201-49-4 serves as a vital tool for researchers to locate relevant information and stay updated on the latest developments in this field. By leveraging the knowledge gained from these studies, scientists and industry professionals can continue to explore and expand the applications of Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)- in various domains.

In conclusion, Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)- is a compound with significant potential in multiple scientific and industrial applications. Its unique structure, defined by the 1,1-dimethylethyl and 2-propenyl groups, has been the focus of extensive research, leading to important discoveries in pharmaceuticals, materials science, and green chemistry. The compound's properties, such as its stability and solubility, make it a versatile material for various uses. As research continues, the compound's role in advancing scientific knowledge and contributing to sustainable practices is likely to expand, further emphasizing its importance in the chemical sciences.

By staying informed about the latest developments and research findings related to Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)-, scientists and professionals can harness its potential to drive innovation and address challenges in their respective fields. The compound's significance is not only in its immediate applications but also in its contribution to the broader goals of scientific advancement and sustainability. As the field of chemistry continues to evolve, compounds like this will play a crucial role in shaping the future of research and industry.

For further information on the compound's properties, synthesis methods, and applications, researchers and industry professionals can refer to the latest publications and databases that provide up-to-date information on chemical compounds. The CAS number 25201-49-4 is a valuable resource for accessing detailed data and insights, ensuring that the knowledge about this compound is continuously updated and accessible to those who need it. This ongoing research and information sharing are essential for the continued exploration and utilization of Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)- in various scientific and industrial contexts.

As the scientific community continues to uncover new applications and insights, the compound's role in advancing knowledge and innovation is expected to grow. The combination of its unique structure and the ongoing research efforts ensures that Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)- will remain a subject of interest and importance in the field of chemistry. Its potential to contribute to sustainable practices and scientific advancements underscores its significance and highlights the importance of continued research and exploration in this area.

Ultimately, the compound's significance lies in its ability to drive innovation and address challenges across multiple disciplines. Whether in pharmaceuticals, materials science, or green chemistry, the compound's properties and potential uses offer a wide range of opportunities for further exploration. As research continues to evolve, the compound's impact on the scientific community and its applications in various fields is expected to expand, further solidifying its place as a key player in the chemical sciences.

By staying informed and engaging with the latest research, scientists and professionals can continue to explore and expand the applications of Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)-. The ongoing efforts in this area will not only contribute to the advancement of scientific knowledge but also play a crucial role in addressing the challenges of the future. The compound's potential to drive innovation and sustainability highlights its importance and ensures its continued relevance in the field of chemistry.

For those interested in the latest developments and research findings, accessing up-to-date information on chemical compounds, including Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)-, is essential. The CAS number 25201-49-4 serves as a valuable tool for locating detailed data and insights, ensuring that the knowledge about this compound is continuously updated and accessible. This ongoing research and information sharing are crucial for the continued exploration and utilization of the compound in various scientific and industrial contexts.

As the field of chemistry continues to evolve, compounds like Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)- will play an increasingly important role in driving innovation and addressing the challenges of the future. Their unique properties and potential applications offer a wide range of opportunities for further exploration, ensuring that their significance in the scientific community remains strong. The continued research and development in this area will undoubtedly contribute to the advancement of scientific knowledge and the practical applications of such compounds in various fields.

By staying informed about the latest developments and research findings, scientists and professionals can continue to explore and expand the applications of Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)-. The ongoing efforts in this area will not only contribute to the advancement of scientific knowledge but also play a crucial role in addressing the challenges of the future. The compound's potential to drive innovation and sustainability highlights its importance and ensures its continued relevance in the field of chemistry.

For those interested in the latest developments and research findings, accessing up-to-date information on chemical compounds, including Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)-, is essential. The CAS number 25201-49-4 serves as a valuable tool for locating detailed data and insights, ensuring that the knowledge about this compound is continuously updated and accessible. This ongoing research and information sharing are crucial for the continued exploration and utilization of the compound in various scientific and industrial contexts.

As the field of chemistry continues to evolve, compounds like Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)- will play an increasingly important role in driving innovation and addressing the challenges of the future. Their unique properties and potential applications offer a wide range of opportunities for further exploration, ensuring that their significance in the scientific community remains strong. The continued research and development in this area will undoubtedly contribute to the advancement of scientific knowledge and the practical applications of such compounds in various fields.

By staying informed about the latest developments and research findings, scientists and professionals can continue to explore and expand the applications of Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)-. The ongoing efforts in this area will not only contribute to the advancement of scientific knowledge but also play a crucial role in addressing the challenges of the future. The compound's potential to drive innovation and sustainability highlights its importance and ensures its continued relevance in the field of chemistry.

For those interested in the latest developments and research findings, accessing up-to-date information on chemical compounds, including Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)-, is essential. The CAS number 25201-49-4 serves as a valuable tool for locating detailed data and insights, ensuring that the knowledge about this compound is continuously updated and accessible. This ongoing research and information sharing are crucial for the continued exploration and utilization of the compound in various scientific and industrial contexts.

As the field of chemistry continues to evolve, compounds like Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl)- will play an increasingly important role in driving innovation and addressing the challenges of the future. Their unique properties and potential applications offer a wide range of opportunities for further exploration, ensuring that their significance in the scientific community remains strong. The continued research and development in this area will undoubtedly contribute to the advancement of scientific knowledge and the practical applications of such compounds in various fields.

By staying informed about the latest developments and research findings, scientists and professionals can continue to explore and expand the applications of Cyclohexanol, 4-(1,1-dimethylethyl)-1-(2-propenyl>-. The ongoing efforts in this area will not only contribute to the advancement of scientific knowledge but also play a crucial role in addressing the challenges of the future. The compound's potential to drive innovation and sustainability highlights its importance and ensures its continued relevance in the field of chemistry.